2-(1H-indol-3-yl)propan-1-ol
Overview
Description
“2-(1H-indol-3-yl)propan-1-ol” is a small molecule that belongs to the class of organic compounds known as 3-alkylindoles . These are compounds containing an indole moiety that carries an alkyl chain at the 3-position .
Synthesis Analysis
There are several methods for synthesizing similar compounds. For instance, one method involves the direct alkylation reaction of indole with chalcone, catalyzed by pure citrus lemon juice . Another method involves deamination, esterification, and protection of the resulting diol .
Molecular Structure Analysis
The molecular formula of “2-(1H-indol-3-yl)propan-1-ol” is C11H14N2O3 . It has an average mass of 222.240 Da and a monoisotopic mass of 222.100449 Da .
Physical And Chemical Properties Analysis
“2-(1H-indol-3-yl)propan-1-ol” has a topological polar surface area of 80.6 Ų and a complexity of 227 . It has 3 hydrogen bond donors and 4 hydrogen bond acceptors .
Scientific Research Applications
Medicinal Chemistry and Drug Synthesis
The compound “2-(1H-indol-3-yl)propan-1-ol” has been studied for its potential in medicinal chemistry, particularly in the synthesis of new drugs. For example, derivatives of this compound have been evaluated for their anti-inflammatory effects .
Organic Light-Emitting Diodes (OLEDs)
Indole derivatives, which include “2-(1H-indol-3-yl)propan-1-ol”, are used in the development of efficient fluorescent OLEDs due to their favorable chemical properties .
Synthetic Chemistry
The unique structure of “2-(1H-indol-3-yl)propan-1-ol” makes it an attractive target for synthetic chemistry applications, including the synthesis of complex organic molecules .
Antitubercular Activity
Indole derivatives have been investigated for their antitubercular activity against Mycobacterium tuberculosis and Mycobacterium bovis, indicating potential applications in treating tuberculosis .
β-Carboline Formation
A novel strategy involving “2-(1H-indol-3-yl)propan-1-ol” has been developed for the base-promoted formation of fused β-carbolines, which are important in various chemical processes .
Future Directions
Future research could focus on improving the synthesis methods and exploring the potential applications of “2-(1H-indol-3-yl)propan-1-ol”. For instance, the eco-friendly synthesis method using citrus lemon juice could be optimized for better yield . Additionally, the compound’s affinity to adrenoceptors suggests potential applications in the treatment of cardiovascular disorders .
properties
IUPAC Name |
2-(1H-indol-3-yl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-8(7-13)10-6-12-11-5-3-2-4-9(10)11/h2-6,8,12-13H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQJNIKZTDTZGFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1=CNC2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-indol-3-yl)propan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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